Cas no 1382735-12-7 (4,4''-Dibromo-2,2',2'',5,5',5''-hexamethyl-1,1':4',1''-terphenyl)

• Product Name: 4,4''-Dibromo-2,2',2'',5,5',5''-hexamethyl-1,1':4',1''-terphenyl
• CAS No: 1382735-12-7
• MF: C₂₄H₂₄Br₂
• MW: 472.255365371704
• CID: 5140792
• PubChem ID: 73427253
• Update Time: 2025-10-29

4,4''-Dibromo-2,2',2'',5,5',5''-hexamethyl-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4"-dibromo-2,2',2",5,5',5"-hexamethyl-1,1':4',1"-terphenyl
• 1,1':4',1''-Terphenyl, 4,4''-dibromo-2,2',2'',5,5',5''-hexamethyl-
• F82893
• 1,4-bis(4-bromo-2,5-dimethylphenyl)-2,5-dimethylbenzene
• SCHEMBL14866666
• doi:10.14272/GFKHYMZMLDLPTF-UHFFFAOYSA-N.1
• 10.14272/GFKHYMZMLDLPTF-UHFFFAOYSA-N
• 1382735-12-7
• 4,4'-Dibromo-2,2'',2',5,5'',5'-hexamethyl-1,1'':4'',1'-terphenyl
• 4,4'-Dibromo-2,2',2',5,5',5'-hexamethyl-1,1':4',1'-terphenyl
• CS-0170174
• doi:10.14272/GFKHYMZMLDLPTF-UHFFFAOYSA-N
• 4,4''-Dibromo-2,2',2'',5,5',5''-hexamethyl-1,1':4',1''-terphenyl
• 10.14272/GFKHYMZMLDLPTF-UHFFFAOYSA-N.1

• Inchi： 1S/C24H24Br2/c1-13-7-20(22-10-18(6)24(26)12-16(22)4)14(2)8-19(13)21-9-17(5)23(25)11-15(21)3/h7-12H,1-6H3
• InChI Key： GFKHYMZMLDLPTF-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=C(C3=CC(C)=C(Br)C=C3C)C=C2C)=CC(C)=C(Br)C=C1C

Computed Properties

• Exact Mass: 472.02243g/mol
• Monoisotopic Mass: 470.02448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on 4,4''-Dibromo-2,2',2'',5,5',5''-hexamethyl-1,1':4',1''-terphenyl

4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl (CAS No. 1382735-12-7): An Overview of Its Structure, Properties, and Applications

4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl (CAS No. 1382735-12-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of terphenyls, which are characterized by their extended aromatic systems and multiple substituents. The presence of bromine atoms and methyl groups in the structure imparts specific properties that make it a valuable compound for research and development.

The molecular formula of 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl is C₃₀H₃₀Br₂. The compound features a central terphenyl core with two bromine atoms and six methyl groups strategically positioned to enhance its stability and reactivity. The bromine atoms provide additional electron-withdrawing effects, while the methyl groups contribute to steric hindrance and increased hydrophobicity. These structural features collectively influence the compound's physical and chemical properties.

In terms of physical properties, 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl is a solid at room temperature with a high melting point. Its solubility in organic solvents such as dichloromethane and toluene is notable, making it suitable for various synthetic reactions. The compound's high stability under ambient conditions also makes it an attractive candidate for long-term storage and use in laboratory settings.

The chemical reactivity of 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl has been extensively studied in the context of organic synthesis. Recent research has highlighted its potential as a building block for the synthesis of more complex molecules. For instance, the bromine atoms can be readily substituted with other functional groups through various coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions enable the formation of diverse derivatives with tailored properties for specific applications.

In the field of materials science, 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl has shown promise as a precursor for the development of novel organic materials. Its extended aromatic system and multiple substituents make it suitable for the design of conjugated polymers and small molecules with enhanced electronic properties. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Beyond materials science, 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl has also been explored for its biological activities. Preliminary studies have indicated that certain derivatives of this compound exhibit anti-inflammatory and anticancer properties. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl demonstrated significant inhibition of cancer cell proliferation in vitro. This finding opens up new avenues for the development of novel therapeutic agents targeting specific cancer types.

The environmental impact of 4,4''-Dibromo-2,2',2'',5,5',5''-Hexamethyl-1,1':4',1''-Terphenyl is another area of ongoing research. While the compound itself is not classified as hazardous or toxic under current regulations, its potential effects on ecosystems need to be thoroughly evaluated to ensure safe handling and disposal practices. Researchers are working on developing sustainable synthesis methods to minimize environmental impact while maintaining the compound's desirable properties.

In conclusion, 4,4''-Dibromo-2,2',2'',5 , 5' , 5 '' -Hexamethyl - 1 , 1 ' : 4 ' , 1 '' -Terphenyl (CAS No. 1382735 - 12 - 7) is a versatile compound with a wide range of potential applications in organic synthesis , materials science , and medicinal chemistry . Its unique chemical structure and properties make it an attractive target for further research and development . As new studies continue to uncover its full potential , this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation .